Cas no 860192-99-0 (5,7-Dibromoquinazolin-4(3H)-one)

5,7-Dibromoquinazolin-4(3H)-one is a brominated quinazolinone derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring bromine substituents at the 5 and 7 positions, enhances reactivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic compounds. The compound's high purity and stability under standard conditions ensure consistent performance in nucleophilic substitution and metal-catalyzed transformations. Its applications extend to the development of bioactive molecules, particularly in medicinal chemistry, where quinazolinone scaffolds are explored for their pharmacological properties. The product is characterized by reliable synthetic reproducibility, making it a preferred choice for researchers seeking precise and efficient building blocks.
5,7-Dibromoquinazolin-4(3H)-one structure
860192-99-0 structure
Product Name:5,7-Dibromoquinazolin-4(3H)-one
CAS No:860192-99-0
MF:C8H4Br2N2O
MW:303.938159942627
CID:4769661
PubChem ID:135742276
Update Time:2026-02-26

5,7-Dibromoquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dibromoquinazolin-4(3H)-one
    • 5,7-Dibromo-4(3H)-quinazolinone (ACI)
    • MFCD29760542
    • 5,7-dibromo-3H-quinazolin-4-one
    • O11331
    • SY279362
    • 860192-99-0
    • MDL: MFCD29760542
    • Inchi: 1S/C8H4Br2N2O/c9-4-1-5(10)7-6(2-4)11-3-12-8(7)13/h1-3H,(H,11,12,13)
    • InChI Key: AHUPTGYCMWUAQI-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1C(NC=N2)=O)Br

Computed Properties

  • Exact Mass: 303.86699g/mol
  • Monoisotopic Mass: 301.86904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.5

5,7-Dibromoquinazolin-4(3H)-one Pricemore >>

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TRC
D426990-10mg
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